Cas no 1774904-75-4 (1-(4-Oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(4-Oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1774904-75-4
• MF: C₁₁H₁₁N₃O₃S
• MW: 265.288340806961
• CID: 5058889
• Update Time: 2025-10-17

1-(4-Oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)pyrrolidine-3-carboxylic acid
• 1-(4-Oxo-3,4-dihydro-thieno[3,2-d]pyrimidin-2-yl)-pyrrolidine-3-carboxylic acid

• Inchi： 1S/C11H11N3O3S/c15-9-8-7(2-4-18-8)12-11(13-9)14-3-1-6(5-14)10(16)17/h2,4,6H,1,3,5H2,(H,16,17)(H,12,13,15)
• InChI Key： FMZXLJBMDPDWHO-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(NC(=N2)N1CCC(C(=O)O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 426
• XLogP3: 0.4
• Topological Polar Surface Area: 110

Additional information on 1-(4-Oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)pyrrolidine-3-carboxylic acid

Introduction to 1-(4-Oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 1774904-75-4)

1-(4-Oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 1774904-75-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The structure of 1-(4-Oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)pyrrolidine-3-carboxylic acid is characterized by a thienopyrimidine core linked to a pyrrolidine carboxylic acid moiety. The thienopyrimidine scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets. The presence of the pyrrolidine carboxylic acid group adds further complexity and functionality to the molecule, potentially enhancing its pharmacological profile.

Recent studies have highlighted the pharmacological potential of 1-(4-Oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)pyrrolidine-3-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 1-(4-Oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)pyrrolidine-3-carboxylic acid has shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of various cancer cell lines while exhibiting minimal toxicity towards normal cells. The selective cytotoxicity is attributed to the compound's ability to target specific signaling pathways involved in cell proliferation and survival.

The synthesis of 1-(4-Oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)pyrrolidine-3-carboxylic acid has been extensively studied and optimized to improve yield and purity. A typical synthetic route involves the condensation of a thienopyrimidine derivative with a pyrrolidine carboxylic acid precursor. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency and scalability of the process.

The pharmacokinetic properties of 1-(4-Oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)pyrrolidine-3-carboxylic acid have also been investigated. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further development as an oral therapeutic agent.

In terms of safety, 1-(4-Oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)pyrrolidine-3-carboxylic acid has undergone extensive toxicity testing in animal models. The results indicate that it is well-tolerated at therapeutic doses with no significant adverse effects observed. However, as with any new drug candidate, comprehensive safety assessments will be required before it can advance to clinical trials.

The potential applications of 1-(4-Oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)pyrrolidine-3-carboxylic acid extend beyond its direct therapeutic uses. Its unique chemical structure makes it an excellent starting point for the development of novel analogs with enhanced biological activities. Researchers are actively exploring structure–activity relationships (SAR) to identify derivatives with improved potency and selectivity.

In conclusion, 1-(4-Oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 1774904-75-4) represents a promising lead compound in the field of medicinal chemistry. Its multifaceted biological activities and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent against viral infections and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.